Cas no 88580-63-6 (Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-)
88580-63-6 structure
Product Name:Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
CAS No:88580-63-6
MF:C12H5Cl3N2O5
MW:363.537500143051
CID:627890
PubChem ID:19003857
Update Time:2025-04-19
Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
- 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitrobenzene
- SCHEMBL9316437
- DTXSID40597282
- 88580-63-6
-
- Inchi: 1S/C12H5Cl3N2O5/c13-7-4-9(15)12(5-10(7)17(20)21)22-11-2-1-6(16(18)19)3-8(11)14/h1-5H
- InChI Key: LINPMGNUXLPJLT-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OC1C=CC(=CC=1Cl)[N+](=O)[O-])[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 361.926404g/mol
- Monoisotopic Mass: 361.926404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 101Ų
Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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